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Compound of Interest

Compound Name: Atto 465

Cat. No.: B1263097

Researchers, scientists, and drug development professionals utilizing the fluorescent dye
ATTO 465 must adhere to proper disposal procedures to ensure laboratory safety and
environmental protection. This guide provides essential information for the safe handling and
disposal of ATTO 465 and its derivatives.

Immediate Safety and Handling Precautions

Before handling any form of ATTO 465, it is crucial to consult the official Material Safety Data
Sheet (MSDS) provided by the manufacturer.[1][2] While specific details may vary between the
different derivatives (carboxy, NHS-ester, maleimide, etc.), general safety practices should
always be observed.

Key Handling Information:
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Ke
Derivative Form Storage v . ]
Considerations

Soluble in polar
_ -20°C, protected from _
ATTO 465 (General) Solid ) ) solvents like DMF and
light and moisture
DMSO.[3]

Reacts with amino
) -20°C, protected from ) )
ATTO 465 NHS-ester Solid ) ) groups; avoid amine-
light and moisture o
containing buffers.

Reacts with sulfhydryl
-20°C, protected from groups; ensure
ATTO 465 Maleimide Solid ] ] o )
light and moisture compatibility with

buffers.

A toxin; handle with
o ) -20°C, protected from extreme care and
ATTO 465 Phalloidin Solid _ _ _
light and moisture appropriate personal

protective equipment.

Step-by-Step Disposal Procedures

The recommended disposal method for ATTO 465 and its derivatives involves treating it as
chemical waste. Always follow your institution's and local regulations for chemical waste
disposal.

o Segregate Waste: Collect all materials contaminated with ATTO 465, including unused
solutions, pipette tips, gloves, and labware, in a designated and clearly labeled chemical
waste container.

o Consult Safety Data Sheet (SDS): Refer to the specific SDS for the ATTO 465 derivative you
are using for any unique disposal considerations. The SDS for ATTO 465 phalloidin, for
instance, advises to "Dispose of contents/container in accordance with licensed collector's
sorting instructions” and to "Avoid release to the environment."

» Contact a Licensed Waste Disposal Service: Arrange for the pickup and disposal of the
chemical waste through your institution's environmental health and safety office or a licensed
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chemical waste disposal company. Do not dispose of ATTO 465 down the drain or in regular
trash.

e Maintain Records: Keep a record of the disposed of chemicals, including the name, quantity,
and date of disposal, as required by your institution's policies.

Experimental Workflow for Disposal

The following diagram illustrates the general workflow for the proper disposal of ATTO 465
waste in a laboratory setting.
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Caption: Workflow for the safe disposal of ATTO 465 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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